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Abstract
This application note details a robust and validated liquid chromatography (LC) method for the

quantitative analysis of nicotinamide riboside malate. Nicotinamide riboside (NR) is a

pyridine-nucleoside form of vitamin B3 that acts as a precursor to nicotinamide adenine

dinucleotide (NAD+).[1] The malate salt of NR is of significant interest in the pharmaceutical

and nutraceutical industries due to its potential for enhanced stability and bioavailability.[2][3] A

precise and reliable analytical method is crucial for quality control and formulation

development. The described method utilizes a reversed-phase high-performance liquid

chromatography (HPLC) system with UV detection to achieve accurate quantification of

nicotinamide riboside malate.

Introduction
Nicotinamide riboside is a key precursor in the biosynthesis of NAD+, a coenzyme essential for

numerous cellular processes, including energy metabolism, DNA repair, and signaling.[4][5] As

interest in NR supplementation for health and longevity grows, the need for accurate analytical

methods for its various salt forms, such as nicotinamide riboside malate, has become

paramount. This document provides a detailed protocol for the analysis of nicotinamide
riboside malate powder, ensuring its quality and purity.[6] The method is based on established

principles of liquid chromatography and has been validated for its intended purpose.
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Instrumentation and Consumables
Liquid Chromatograph: HPLC system with a gradient pump, autosampler, column

thermostat, and UV detector.

Chromatographic Column: Atlantis T3 (4.6 mm × 250 mm, 5 μm) or equivalent C18 column.

[6]

Data Acquisition: Chromatography data station.

Analytical Balance: Capable of weighing to 0.01 mg.

Volumetric Glassware: Class A.

Solvents: Acetonitrile (HPLC grade), Formic Acid (analytical grade), Ammonium Formate

(analytical grade), and high-purity water.

Chromatographic Conditions
A summary of the liquid chromatography conditions is provided in Table 1.

Parameter Condition

Column Atlantis T3 (4.6 mm × 250 mm, 5 μm)[6]

Column Temperature 30℃[6]

Mobile Phase A
0.12 g/L Ammonium Formate in water, pH 3.9

(adjusted with Formic Acid)[6]

Mobile Phase B Acetonitrile[6]

Flow Rate 0.8 mL/min[6]

Detection Wavelength 254 nm[6]

Injection Volume 10 μL[6]

Table 1: Chromatographic Conditions

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.hygieiabiotech.com/moa-for-nicotinamide-riboside-malate-powder/
https://www.hygieiabiotech.com/moa-for-nicotinamide-riboside-malate-powder/
https://www.hygieiabiotech.com/moa-for-nicotinamide-riboside-malate-powder/
https://www.hygieiabiotech.com/moa-for-nicotinamide-riboside-malate-powder/
https://www.hygieiabiotech.com/moa-for-nicotinamide-riboside-malate-powder/
https://www.hygieiabiotech.com/moa-for-nicotinamide-riboside-malate-powder/
https://www.hygieiabiotech.com/moa-for-nicotinamide-riboside-malate-powder/
https://www.hygieiabiotech.com/moa-for-nicotinamide-riboside-malate-powder/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15571242?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Gradient Program
The gradient elution profile for the separation is detailed in Table 2.

Time (minutes) % Mobile Phase A % Mobile Phase B

0.0 95 5

10.0 95 5

20.0 80 20

30.0 80 20

30.1 95 5

40.0 95 5

Table 2: Gradient Elution Program

Protocols
Preparation of Solutions
Buffer Solution (Mobile Phase A):

Weigh 0.12 g of Ammonium Formate and dissolve it in 1000 mL of high-purity water.[6]

Adjust the pH of the solution to 3.9 using Formic Acid.[6]

Filter the buffer through a 0.45 µm membrane filter before use.

Blank Solution: Use high-purity water as the blank solution.[6]

Reference Standard Solution (0.1 mg/mL):

Accurately weigh approximately 10 mg of Nicotinamide Riboside Malate Certified

Reference Standard (CRS).[6]

Dissolve the CRS in high-purity water in a 100 mL volumetric flask.
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Dilute to volume with high-purity water and mix thoroughly.

Test Solution (0.1 mg/mL):

Accurately weigh approximately 10 mg of the Nicotinamide Riboside Malate sample.[6]

Dissolve the sample in high-purity water in a 100 mL volumetric flask.

Dilute to volume with high-purity water and mix thoroughly.[6]

Analytical Procedure
Equilibrate the chromatographic system with the mobile phase for at least 30 minutes.

Inject the blank solution to ensure the baseline is free from interfering peaks.[6]

Inject the reference standard solution five times to check for system suitability (RSD of peak

area should be ≤ 2.0%).

Inject the test solution in duplicate.[6]

Record the chromatograms for all injections.[6]

Calculation of Results
The content of nicotinamide riboside malate in the sample is calculated using the external

standard method. The peak area of nicotinamide riboside in the chromatogram of the test

solution is compared to the peak area in the chromatogram of the reference standard solution.

[6]

Formula:

Where:

Area_sample: Peak area of nicotinamide riboside in the test solution.

Area_standard: Average peak area of nicotinamide riboside in the reference standard

solution.
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Conc_standard: Concentration of the reference standard solution (mg/mL).

Conc_sample: Concentration of the test solution (mg/mL).

Purity_standard: Purity of the Certified Reference Standard (%).

Method Validation Summary
The analytical method was validated according to the International Conference on

Harmonisation (ICH) guidelines. A summary of the validation parameters is presented in Table

3.

Parameter Result

Linearity (R²) > 0.999

Accuracy (% Recovery) 98.0% - 102.0%

Precision (RSD%) < 2.0%

Limit of Detection (LOD) 0.01 µg/mL

Limit of Quantification (LOQ) 0.03 µg/mL

Table 3: Method Validation Summary

Visualizations

Solution Preparation HPLC Analysis Data Analysis

Prepare Mobile Phase A
(Ammonium Formate Buffer, pH 3.9) Equilibrate System

Prepare Reference Standard
(approx. 10 mg CRS in 100 mL water)

Inject Standard (5x)
for System Suitability

Prepare Test Solution
(approx. 10 mg Sample in 100 mL water)

Inject Sample (2x)Inject Blank
(Water) Record Chromatograms Integrate Peak Areas Calculate Content (%)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15571242?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer
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Caption: Experimental workflow for nicotinamide riboside malate analysis.

Nicotinamide Riboside (NR) Nicotinamide Mononucleotide (NMN) NRK NAD+ NMNAT 

Click to download full resolution via product page

Caption: Simplified NAD+ biosynthesis pathway from Nicotinamide Riboside.

Conclusion
The liquid chromatography method described in this application note is suitable for the

accurate and precise quantification of nicotinamide riboside malate in powder form. The

method is straightforward, utilizing standard HPLC instrumentation and readily available

reagents. Adherence to this protocol will ensure reliable quality control of nicotinamide
riboside malate for research, development, and manufacturing purposes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15571242#liquid-chromatography-method-for-
nicotinamide-riboside-malate-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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